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Compound of Interest

Compound Name:
3-(Trifluoromethyl)Azetidine

hydrochloride

Cat. No.: B580586 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(Trifluoromethyl)azetidine hydrochloride, with the CAS registry number 1221272-90-7, is

a fluorinated heterocyclic compound. Azetidines are four-membered nitrogen-containing rings

that are of significant interest in medicinal chemistry. The inclusion of a trifluoromethyl group

can enhance metabolic stability, bioavailability, and binding affinity of molecules to their

biological targets. This document provides a technical overview of the properties, synthesis,

and potential applications of 3-(Trifluoromethyl)azetidine hydrochloride, positioning it as a

valuable building block in drug discovery and development.

Chemical and Physical Properties
A comprehensive summary of the known physical and chemical properties of 3-
(Trifluoromethyl)azetidine hydrochloride is presented in Table 1. While specific experimental

data for this compound is limited in publicly available literature, some properties can be inferred

from closely related structures and supplier specifications.
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Property Value Source

CAS Number 1221272-90-7 [1][2][3][4]

Chemical Name
3-(Trifluoromethyl)azetidine

hydrochloride
[1][2][3][4]

Molecular Formula C₄H₇ClF₃N [2]

Molecular Weight 161.55 g/mol [2]

Appearance Solid (predicted) Inferred

Storage Conditions
2-8°C, Inert atmosphere,

Sealed in dry
[1][5]

Synthesis and Purification
While a specific, detailed experimental protocol for the synthesis of 3-
(Trifluoromethyl)azetidine hydrochloride is not readily available in peer-reviewed literature,

general synthetic strategies for azetidine derivatives are well-established. These methods often

involve intramolecular cyclization reactions.

A plausible synthetic approach, based on the synthesis of related azetidine derivatives, is

outlined below. This should be considered a general guideline, and optimization would be

necessary.

General Synthetic Workflow
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Suitable Precursor Introduction of Trifluoromethyl Group Cyclization to form Azetidine Ring Formation of Hydrochloride Salt 3-(Trifluoromethyl)azetidine hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 3-(Trifluoromethyl)azetidine
Hydrochloride (CAS No. 1221272-90-7)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580586#cas-number-1221272-90-7-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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